methyl 11-[2-(benzyloxy)phenyl]-3-methyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepine-2-carboxylate

• IUPAC Name: methyl 9-methyl-7-oxo-6-(2-phenylmethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepine-8-carboxylate
• InChI: InChI=1S/C29H28N2O4/c1-18-16-23-26(28(32)25(18)29(33)34-2)27(31-22-14-8-7-13-21(22)30-23)20-12-6-9-15-24(20)35-17-19-10-4-3-5-11-19/h3-15,18,25,27,30-31H,16-17H2,1-2H3
• InChI Key: RQGYLJXDHNPZEM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(NC3=CC=CC=C3N2)C4=CC=CC=C4OCC5=CC=CC=C5)C(=O)C1C(=O)OC
• Molecular Formula: C29H28N2O4
• Molecular Weight: 468.5 g/mol

Description

Methyl 11-[2-(benzyloxy)phenyl]-3-methyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepine-2-carboxylate is a useful research compound. Its molecular formula is C29H28N2O4 and its molecular weight is 468.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 468.20490738 g/mol and the complexity rating of the compound is 805. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Corrosion Inhibition

The compound, as part of the benzodiazepine derivatives, has been investigated for its anti-corrosion properties on mild steel in acidic media. These compounds act as mixed-type inhibitors, adsorbing on the metal surface according to the Langmuir adsorption isotherm, thereby reducing the dissolution of iron ions and forming a protective layer on the steel surface. This application is significant for industries dealing with metal preservation and maintenance (Laabaissi et al., 2021).

Synthetic Organic Chemistry

The compound has been part of studies focusing on its chemical properties and transformations. For instance, the oxidative conversion of 10,11-dihydro-5H-dibenzo[b,e][1,4]diazepines to phenazines under transition-metal-free conditions indicates its potential for creating novel organic compounds with specific structural and functional properties (Laha et al., 2014). Additionally, research on benzodiazepinooxazoles demonstrates the compound's versatility in generating a variety of chemical structures through reactions and rearrangements, highlighting its utility in synthetic pathways (Terada et al., 1973).

Pharmaceutical Chemistry

While excluding drug use and dosage information, it's noteworthy that derivatives of the compound have been synthesized with potential pharmacological activities in mind, especially concerning the central nervous system. This suggests its relevance in the development of new therapeutic agents (Cortéas et al., 2004).

Material Science

The study of molecular structures and their correlation with physical properties, such as in the context of corrosion inhibition, illustrates the compound's application in understanding and improving material performance. Quantum chemical calculations and molecular dynamics simulations have been used to elucidate these relationships, further underscoring the intersection of chemistry and material science (Laabaissi et al., 2021).